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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

sources of interference in spectrophotometric assays conducted at a wavelength of 405 nm.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of interference in spectrophotometric assays at 405

nm?

A1: Interference in spectrophotometric assays at 405 nm can arise from several sources,

broadly categorized as sample-related, cuvette-related, and instrument-related issues.[1][2]

Sample-Related Interference: This is the most common source of error and includes the

presence of endogenous substances in biological samples that absorb light at or near 405

nm. Key interfering substances include hemoglobin (from hemolysis), bilirubin (from icterus),

and lipids (from lipemia).[3][4][5] The turbidity caused by lipemia can also lead to light

scattering, which increases absorbance readings.[3] In assays involving the enzymatic

conversion of a substrate to p-nitrophenol (pNP), the presence of interfering nanoparticles

can also affect absorbance readings.[6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15552225#bc-rfq
https://www.biocompare.com/Editorial-Articles/573992-Spectrophotometer-Troubleshooting-Guide/
https://www.biocompare.com/Editorial-Articles/582910-Spectrophotometer-Selection-and-Troubleshooting/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10197190/
https://sundiagnostics.us/2023/04/assay-interference-a-brief-review-and-helpful-hints/
https://www.researchgate.net/publication/8215185_Evaluating_Interference_Caused_by_Lipemia
https://pmc.ncbi.nlm.nih.gov/articles/PMC10197190/
https://pubmed.ncbi.nlm.nih.gov/33505765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7808843/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cuvette-Related Errors: Issues with the cuvettes used for measurement can introduce

significant errors. This includes using scratched or dirty cuvettes, using cuvettes made of a

material not suitable for the wavelength (though less common at 405 nm than in the UV

range), and improper alignment of the cuvette in the holder.[1][2]

Instrument-Related Errors: These errors can stem from the spectrophotometer itself.

Common issues include failure to allow the instrument's lamp to warm up sufficiently, an

open sample compartment lid during measurement, and improper baseline calibration.[1][8]

[9]

Q2: Why is 405 nm a commonly used wavelength, and what types of assays are performed at

this wavelength?

A2: The 405 nm wavelength falls within the visible spectrum and is frequently used for

colorimetric assays. This wavelength is particularly popular for assays that use p-nitrophenyl

phosphate (pNPP) as a substrate. The enzymatic hydrolysis of pNPP by enzymes like alkaline

phosphatase (ALP) produces p-nitrophenol (pNP), a yellow-colored product with a strong

absorbance maximum around 405 nm.[10][11]

Common assays performed at 405 nm include:

Alkaline Phosphatase (ALP) assays: Used in various fields, including clinical diagnostics and

immunoassays (e.g., ELISA).[10][12]

Lactate Dehydrogenase (LDH) cytotoxicity assays: While the primary measurement for LDH

is often at 340 nm (NADH absorbance), some coupled reactions in cytotoxicity kits result in a

formazan dye that is measured at or near 405 nm.

Enzyme-Linked Immunosorbent Assays (ELISAs): Many ELISA kits utilize an ALP-

conjugated secondary antibody and a pNPP substrate, with the final colorimetric reading

taken at 405 nm.[13]

Q3: How do hemolysis, icterus, and lipemia specifically interfere with assays at 405 nm?

A3:
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Hemolysis: The release of hemoglobin from red blood cells (hemolysis) can significantly

interfere with assays at 405 nm. Oxyhemoglobin has a major absorption peak (the Soret

band) at approximately 415 nm, which can overlap with the absorbance spectrum of the

analyte being measured at 405 nm, leading to falsely elevated readings.[14]

Icterus (Bilirubin): Bilirubin, which is elevated in icteric samples, has a broad absorbance

spectrum between 340 nm and 500 nm.[4] This absorbance can directly contribute to the

signal at 405 nm, causing positive interference.[15]

Lipemia (Lipids): High levels of lipids (lipemia) in a sample cause turbidity. This turbidity

leads to light scattering across the visible spectrum (300–700 nm), which is interpreted by

the spectrophotometer as increased absorbance.[3] The effect of light scattering is generally

more pronounced at shorter wavelengths.[3]

Troubleshooting Guides
Issue 1: High Background Absorbance in Blank and
Control Wells
High background absorbance can mask the true signal from your samples and reduce the

sensitivity of your assay.

Troubleshooting Steps:

Check the Reagent Blank:

Protocol: Prepare a "reagent blank" containing all assay components except the sample.

Use this to zero the spectrophotometer. If the reagent blank itself has high absorbance,

one of the reagents may be contaminated or degraded.

Solution: Prepare fresh reagents and repeat the measurement. Ensure that substrates like

pNPP have not auto-hydrolyzed, which can occur with improper storage or pH.

Evaluate the Sample Buffer:

Protocol: If the blank consists of the sample buffer alone, and it shows high absorbance,

the buffer itself may be contaminated or have intrinsic absorbance at 405 nm.
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Solution: Use a fresh, high-purity buffer. Consider filtering the buffer through a 0.22 µm

filter to remove particulate matter.

Insufficient Plate Washing (for ELISAs):

Protocol: In ELISAs, inadequate washing can leave behind unbound enzyme-conjugated

antibodies, leading to a high background signal.[16]

Solution: Increase the number of washing steps and the soaking time for the wash buffer.

Ensure that all wells are completely aspirated between washes.[13][17]

Light Exposure during Substrate Incubation:

Protocol: Some substrates, like TMB used in HRP-based ELISAs (which can also be read

near 405 nm), are light-sensitive and can develop color non-enzymatically when exposed

to light.[13]

Solution: Incubate the substrate in the dark.

Issue 2: Inconsistent or Non-Reproducible Readings
Variability in readings between replicates can undermine the reliability of your results.

Troubleshooting Steps:

Instrument Warm-up and Stability:

Protocol: Spectrophotometer lamps require a warm-up period to achieve stable light

output.[8][9]

Solution: Always allow the spectrophotometer to warm up for at least 15-30 minutes before

taking any measurements.[8]

Cuvette Handling and Placement:

Protocol: Ensure cuvettes are clean, unscratched, and consistently placed in the same

orientation in the sample holder.[1][2]
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Solution: Use the same cuvette for both the blank and the sample measurements when

possible. If using multiple cuvettes, ensure they are an optically matched pair.[8]

Sample Homogeneity and Air Bubbles:

Protocol: Inhomogeneous samples or the presence of air bubbles will scatter light and

cause erratic readings.[8]

Solution: Gently mix the sample before measurement. Tap the cuvette to dislodge any air

bubbles.[8]

Pipetting Accuracy:

Protocol: Inaccurate pipetting of samples or reagents will lead to variability in the final

reaction volume and concentration.

Solution: Use calibrated pipettes and ensure proper pipetting technique.[13]

Issue 3: Suspected Interference from Hemolysis, Icterus,
or Lipemia
When working with biological samples, it is crucial to identify and correct for potential

interference from endogenous substances.

Troubleshooting Workflow:
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High or Unexpected Absorbance
 at 405 nm in Biological Sample

Visually Inspect Sample:
 Pink/Red (Hemolysis)?
 Yellow/Brown (Icterus)?
 Turbid/Milky (Lipemia)?

Perform a Wavelength Scan
 (e.g., 350-600 nm)

Peak around 415 nm? Broad absorbance
 around 400-500 nm?

High baseline absorbance
 that decreases with

 increasing wavelength?

Hemolysis Suspected

Select Correction Method

Icterus Suspected Lipemia Suspected

Sample Blank Correction

 For Hemolysis & Icterus 

Bichromatic Measurement

 For all three 

Ultracentrifugation
 (for Lipemia)

 For Lipemia 

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying and addressing interference.

Data Presentation: Interference Spectra
The following table summarizes the absorbance characteristics of common interfering

substances at and around 405 nm.
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Interfering Substance
Primary Wavelength of
Interference

Absorbance
Characteristics at 405 nm

Hemoglobin (Oxyhemoglobin) Soret peak at ~415 nm

Significant positive

interference due to the

shoulder of the Soret peak.[14]

Bilirubin Broad peak from 340-500 nm
Direct positive interference due

to strong absorbance.[4]

Lipids (Lipemia)
Light scattering across 300-

700 nm

Apparent positive interference

due to turbidity; effect is

wavelength-dependent and

increases at shorter

wavelengths.[3]

Experimental Protocols
Protocol 1: Sample Blank Correction for Hemolysis and
Icterus
This method corrects for the intrinsic absorbance of the sample.

Methodology:

Prepare two identical reaction mixtures for each sample.

Reaction Well: To the first well, add the sample and all assay reagents, including the enzyme

substrate.

Sample Blank Well: To the second well, add the sample and all assay reagents except the

enzyme or a key component required for color development (e.g., add buffer instead of the

enzyme substrate).

Incubate both wells according to the assay protocol.

Measure the absorbance of both the "Reaction Well" and the "Sample Blank Well" at 405

nm.
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Calculate the corrected absorbance: Corrected Absorbance = Absorbance (Reaction Well) -

Absorbance (Sample Blank Well)

Protocol 2: Bichromatic Measurement for Interference
Correction
This technique measures absorbance at a primary wavelength (where the analyte absorbs)

and a secondary wavelength (where only the interference absorbs) to correct for background.

[4]

Methodology:

Select Wavelengths:

Primary Wavelength (λ1): 405 nm (for p-nitrophenol).

Secondary Wavelength (λ2): A wavelength where the interfering substance absorbs but

the analyte of interest does not. For hemolysis and lipemia, a wavelength >600 nm is often

used.[4] For instance, 660 nm can be used to correct for lipemia.

Measurement: Configure the spectrophotometer to measure the absorbance at both λ1 and

λ2.

Calculation: The instrument's software typically performs the subtraction automatically. The

corrected absorbance is calculated as: Corrected Absorbance = Absorbance (λ1) -

Absorbance (λ2)

Protocol 3: Removal of Lipids by Ultracentrifugation
For severe lipemia, physical removal of lipids may be necessary.[18]

Methodology:

Transfer the lipemic sample to an ultracentrifuge tube.

Centrifuge the sample at high speed (e.g., >10,000 x g) for 15-20 minutes. High-speed

microcentrifuges can be effective, but an ultracentrifuge is superior.[18]
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Collect the infranatant: The lipids will form a creamy layer at the top. Carefully pipette the

clear infranatant (the lower phase) without disturbing the lipid layer.

Use the cleared infranatant for the assay. Note that this introduces a dilution factor if a lipid-

displacing agent is used, and the volume displacement effect of high lipid concentrations

should be considered.[18]

Visualization of Assay Principle
The following diagram illustrates the basic principle of an alkaline phosphatase assay using

pNPP, a common assay performed at 405 nm.

Enzymatic Reaction

Spectrophotometric Detectionp-Nitrophenyl Phosphate (pNPP)
(Colorless Substrate) Alkaline Phosphatase (ALP) Binds to enzyme 

p-Nitrophenol (pNP)
(Yellow Product)

 Catalyzes hydrolysis 

Inorganic Phosphate

Spectrophotometer Measure Absorbance
at 405 nm

Click to download full resolution via product page

Caption: Principle of an ALP assay using pNPP substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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